Cas no 2172024-73-4 (2-2-(sulfanylmethyl)phenoxyacetonitrile)
2-2-(sulfanylmethyl)phenoxyacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-2-(sulfanylmethyl)phenoxyacetonitrile
- EN300-1289029
- 2172024-73-4
- 2-[2-(sulfanylmethyl)phenoxy]acetonitrile
-
- Inchi: 1S/C9H9NOS/c10-5-6-11-9-4-2-1-3-8(9)7-12/h1-4,12H,6-7H2
- InChI Key: BOFPPUBCQKWZRC-UHFFFAOYSA-N
- SMILES: SCC1C=CC=CC=1OCC#N
Computed Properties
- Exact Mass: 179.04048508g/mol
- Monoisotopic Mass: 179.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 34Ų
2-2-(sulfanylmethyl)phenoxyacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1289029-0.05g |
2-[2-(sulfanylmethyl)phenoxy]acetonitrile |
2172024-73-4 | 0.05g |
$719.0 | 2023-05-24 | ||
| Enamine | EN300-1289029-0.1g |
2-[2-(sulfanylmethyl)phenoxy]acetonitrile |
2172024-73-4 | 0.1g |
$755.0 | 2023-05-24 | ||
| Enamine | EN300-1289029-0.25g |
2-[2-(sulfanylmethyl)phenoxy]acetonitrile |
2172024-73-4 | 0.25g |
$789.0 | 2023-05-24 | ||
| Enamine | EN300-1289029-0.5g |
2-[2-(sulfanylmethyl)phenoxy]acetonitrile |
2172024-73-4 | 0.5g |
$823.0 | 2023-05-24 | ||
| Enamine | EN300-1289029-1.0g |
2-[2-(sulfanylmethyl)phenoxy]acetonitrile |
2172024-73-4 | 1g |
$857.0 | 2023-05-24 | ||
| Enamine | EN300-1289029-2.5g |
2-[2-(sulfanylmethyl)phenoxy]acetonitrile |
2172024-73-4 | 2.5g |
$1680.0 | 2023-05-24 | ||
| Enamine | EN300-1289029-5.0g |
2-[2-(sulfanylmethyl)phenoxy]acetonitrile |
2172024-73-4 | 5g |
$2485.0 | 2023-05-24 | ||
| Enamine | EN300-1289029-10.0g |
2-[2-(sulfanylmethyl)phenoxy]acetonitrile |
2172024-73-4 | 10g |
$3683.0 | 2023-05-24 | ||
| Enamine | EN300-1289029-50mg |
2-[2-(sulfanylmethyl)phenoxy]acetonitrile |
2172024-73-4 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1289029-100mg |
2-[2-(sulfanylmethyl)phenoxy]acetonitrile |
2172024-73-4 | 100mg |
$678.0 | 2023-10-01 |
2-2-(sulfanylmethyl)phenoxyacetonitrile Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-2-(sulfanylmethyl)phenoxyacetonitrile
Recent Advances in the Study of 2-2-(Sulfanylmethyl)phenoxyacetonitrile (CAS: 2172024-73-4) and Its Applications in Chemical Biology and Medicine
In recent years, the compound 2-2-(sulfanylmethyl)phenoxyacetonitrile (CAS: 2172024-73-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.
The structural motif of 2-2-(sulfanylmethyl)phenoxyacetonitrile features a sulfanylmethyl group attached to a phenoxyacetonitrile scaffold, which imparts distinct chemical reactivity and biological interactions. Recent studies have explored its role as a versatile intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of cysteine protease inhibitors, which are of interest in treating parasitic infections and certain cancers.
One of the key areas of investigation has been the compound's potential as a modulator of redox-sensitive pathways. Research conducted by a team at the University of Cambridge in 2024 revealed that derivatives of 2-2-(sulfanylmethyl)phenoxyacetonitrile exhibit promising antioxidant properties, making them candidates for mitigating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. The study employed advanced spectroscopic techniques and computational modeling to elucidate the mechanism of action, highlighting the compound's ability to scavenge reactive oxygen species (ROS) effectively.
In addition to its therapeutic potential, the compound has also been investigated for its utility in chemical biology tools. A recent publication in ACS Chemical Biology detailed its use as a probe for studying thiol-dependent enzymatic processes. The researchers utilized 2-2-(sulfanylmethyl)phenoxyacetonitrile to label active-site cysteines in target enzymes, enabling real-time monitoring of enzymatic activity and inhibitor binding. This application underscores the compound's versatility beyond traditional drug development.
Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 2-2-(sulfanylmethyl)phenoxyacetonitrile derivatives. A 2024 review in Drug Discovery Today emphasized the need for further preclinical studies to address issues such as bioavailability and metabolic stability. However, the compound's scaffold offers ample opportunities for structural modifications, which could lead to improved drug-like properties in future iterations.
In conclusion, 2-2-(sulfanylmethyl)phenoxyacetonitrile (CAS: 2172024-73-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual role as a synthetic intermediate and a bioactive molecule positions it as a valuable tool for both drug discovery and fundamental biological studies. Ongoing research efforts are expected to uncover additional applications and refine its therapeutic potential, making it a compound to watch in the coming years.
2172024-73-4 (2-2-(sulfanylmethyl)phenoxyacetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)